Cas no 6367-98-2 (S-(2-Hydroxyethyl)-L-cysteine)

• Product Name: S-(2-Hydroxyethyl)-L-cysteine
• CAS No: 6367-98-2
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• MDL: MFCD06799483
• CID: 46699
• PubChem ID: 119224
• Update Time: 2025-10-21

S-(2-Hydroxyethyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

• S-2-Hydroxyethyl-L-cysteine
• (S)-2-Amino-3-(ethanolthio)propanoic acid
• S-(2-Hydroxyethyl)-L-cysteine
• N-(4-chloro-2-fluorophenyl)cyclohexanecarboxamide
• S-(2-hydroxyethyl)cysteine
• H-Cys(2-hydroxyethyl)-OH
• S-hydroxyethylcysteine
• S-2-Hydroxyethyl-L-cysteine (H-L-Cys(EtOH)-OH)
• Cysteine, S-(2-hydroxyethyl)-
• Hydroxyethylcysteine
• AKOS030240782
• InChI=1/C5H11NO3S/c6-4(5(8)9)3-10-2-1-7/h4,7H,1-3,6H2,(H,8,9)/t4-/m0/s
• DB02413
• L-Cysteine, S-(2-hydroxyethyl)-
• Ohe-cys
• 2-Amino-3-(2-hydroxyethylthio)propanoic acid
• Q27093414
• 6367-98-2
• (R)-2-HYDROXYETHYL-L-CYSTEINE
• DTXSID40914076
• (S)-Ethanol-L-Cys
• SCHEMBL313274
• DL-Cysteine, S-(2-hydroxyethyl)-
• 97170-10-0
• AB10207
• (R)-2-Amino-3-(2-hydroxyethylthio)propanoic acid
• MFCD06799483
• (R)-S-(2-Hydroxyethyl)cysteine
• (2R)-2-amino-3-(2-hydroxyethylsulfanyl)propanoic acid
• NS00069028

• MDL： MFCD06799483
• Inchi： 1S/C5H11NO3S/c6-4(5(8)9)3-10-2-1-7/h4,7H,1-3,6H2,(H,8,9)/t4-/m0/s1
• InChI Key： MWFRVMDVLYIXJF-BYPYZUCNSA-N
• SMILES： S(CCO)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 165.04600
• Monoisotopic Mass: 165.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.85000
• LogP: -0.17590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cysteine and derivatives

Additional information on S-(2-Hydroxyethyl)-L-cysteine

S-(2-Hydroxyethyl)-L-cysteine (CAS No. 6367-98-2): An Overview of Its Properties, Applications, and Recent Research

S-(2-Hydroxyethyl)-L-cysteine (CAS No. 6367-98-2) is a derivative of the amino acid cysteine, characterized by the presence of a hydroxyethyl group attached to the sulfur atom. This compound has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique properties and potential applications in various therapeutic areas.

S-(2-Hydroxyethyl)-L-cysteine is a chiral molecule with the molecular formula C₅H₁₁NO₃S and a molecular weight of 163.19 g/mol. The introduction of the hydroxyethyl group imparts additional reactivity and solubility properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds. Its chemical structure includes an amino group, a carboxylic acid group, and a thiol group, which are all functional groups that play crucial roles in biological processes.

In recent years, S-(2-Hydroxyethyl)-L-cysteine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an antioxidant. The thiol group in cysteine derivatives is known for its ability to scavenge reactive oxygen species (ROS), which are implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Research has shown that S-(2-Hydroxyethyl)-L-cysteine can effectively reduce oxidative stress and protect cells from damage caused by ROS.

Another important application of S-(2-Hydroxyethyl)-L-cysteine is in the field of drug delivery. The hydroxyethyl group enhances the solubility and stability of the molecule, making it suitable for use in formulations designed to improve the bioavailability and efficacy of other drugs. For example, it has been used as a carrier molecule to deliver poorly soluble drugs across biological membranes, thereby enhancing their therapeutic effects.

In addition to its antioxidant and drug delivery properties, S-(2-Hydroxyethyl)-L-cysteine has also been investigated for its potential anti-inflammatory effects. Inflammatory responses are often associated with the production of pro-inflammatory cytokines and chemokines, which can lead to tissue damage and chronic inflammation. Studies have demonstrated that S-(2-Hydroxyethyl)-L-cysteine can modulate these inflammatory pathways by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The pharmaceutical industry has shown significant interest in developing S-(2-Hydroxyethyl)-L-cysteine-based drugs for various therapeutic indications. Clinical trials are currently underway to evaluate its safety and efficacy in treating conditions such as Alzheimer's disease, Parkinson's disease, and inflammatory bowel disease (IBD). Preliminary results from these trials have been promising, with several studies reporting improved outcomes in patients treated with S-(2-Hydroxyethyl)-L-cysteine-containing formulations.

Beyond its therapeutic applications, S-(2-Hydroxyethyl)-L-cysteine has also found use in cosmetic formulations due to its skin conditioning properties. The compound's ability to hydrate and protect skin cells makes it a valuable ingredient in moisturizers and anti-aging products. Additionally, its antioxidant properties help to reduce signs of aging by neutralizing free radicals that can cause damage to skin cells.

In conclusion, S-(2-Hydroxyethyl)-L-cysteine (CAS No. 6367-98-2) is a versatile compound with a wide range of applications in medicinal chemistry, biochemistry, pharmaceuticals, and cosmetics. Its unique chemical structure endows it with valuable properties such as antioxidant activity, enhanced solubility, and anti-inflammatory effects. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers alike.